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Compound of Interest

2-(2-Methoxyethoxy)pyrimidin-4-
Compound Name:

amine
CAS No.: 60722-66-9
Cat. No.: B11768682

Get Quote

Executive Summary

In modern drug discovery, the functionalization of privileged scaffolds is a critical step in
optimizing both pharmacodynamics and pharmacokinetics. 2-(2-Methoxyethoxy)pyrimidin-4-
amine represents a highly versatile building block frequently utilized in the development of
targeted therapeutics, particularly kinase inhibitors.

As a Senior Application Scientist, | have structured this whitepaper to move beyond basic
chemical descriptors. This guide provides a deep dive into the mechanistic rationale for
employing this specific moiety, a self-validating synthetic protocol for its generation, and a
rigorous Material Safety Data Sheet (MSDS) grounded in data from closely related structural
analogs[1][2].

Chemical Identity & Physicochemical Profile
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Understanding the baseline physical properties of a building block is essential for predicting its
behavior in both synthetic workflows and biological systems. The 2-methoxyethoxy side chain
significantly alters the physicochemical profile of the pyrimidine core, primarily by increasing
polarity and hydrogen-bonding capacity.

ble 1: Quantitative Physicochemical .

Property Value | Description

Chemical Name 2-(2-Methoxyethoxy)pyrimidin-4-amine
Molecular Formula C7H11N30:2

Molecular Weight 169.18 g/mol

Appearance White to pale-yellow solid[3]

SMILES COCCOC1=NC(=CC(=N1)N)
Hydrogen Bond Donors 1 (Primary amine group)

Hydrogen Bond Acceptors 4 (Pyrimidine nitrogens, ether oxygens)
Predicted LogP ~0.5 - 0.8 (Highly hydrophilic)

Mechanistic Role in Drug Design

Why choose a 2-methoxyethoxy substituent over a simple alkyl or alkoxy group? The selection
of this specific side chain is driven by rigorous structure-activity relationship (SAR) logic.

The pyrimidin-4-amine core typically acts as an ATP-competitive hinge binder in kinase targets.
However, unmodified pyrimidines often suffer from poor aqueous solubility. The addition of the
2-methoxyethoxy group at the C2 position serves a dual mechanistic purpose:

e Solvent Vectoring: The flexible PEG-like ether chain is directed outward from the
hydrophobic binding pocket into the solvent-exposed region.

o Physicochemical Optimization: By introducing two oxygen atoms (hydrogen bond acceptors),
the overall lipophilicity (LogP) is suppressed, which dramatically improves the oral
bioavailability and aqueous solubility of the final active pharmaceutical ingredient (API).

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.sigmaaldrich.com/SG/en/product/bidepharmatech/bdph9bcd113b?context=bbe
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11768682?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Pyrimidin-4-amine Core

C2 Substitution

Kinase Hinge Binding

(Target Affinity) 2-Methoxyethoxy Group

Directs toward \ Modulates

Solvent-Exposed Pocket Improved Solubility
(Steric Tolerance) (Decreased LogP)

Click to download full resolution via product page
Pharmacophore mapping of the pyrimidin-4-amine core and the 2-methoxyethoxy side chain.

Material Safety Data Sheet (MSDS) Core

The following safety protocols are synthesized from established GHS classifications for highly
analogous substituted aminopyrimidines and aminopyridines (e.g., 2-methoxypyridin-4-amine
and 4-methoxy-2-pyrimidinamine)[1][2].

Hazard Identification
¢ Signal Word:WARNING

¢ GHS Pictogram: Exclamation Mark (GHS07)

Table 2: GHS Hazard and Precautionary Statements
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Code Statement Type Description

H302 Hazard Harmful if swallowed.

H315 Hazard Causes skin irritation.

H319 Hazard Causes serious eye irritation.

May cause respiratory
H335 Hazard T
irritation.

Avoid breathing
P261 Precautionary dust/fume/gas/mist/vapors/spr

ay.

Wear protective
P280 Precautionary gloves/protective clothing/eye

protection.

IF IN EYES: Rinse cautiously
P305+P351+P338 Precautionary with water for several minutes.

Remove contact lenses.

First Aid & Handling Protocols

 Inhalation: Move the subject to fresh air. Causality: Amine-containing dust can act as a direct
respiratory irritant. If breathing is labored, administer oxygen.

o Skin Contact: Wash immediately with soap and copious amounts of water. Causality: The
basicity of the primary amine can cause localized epidermal irritation upon prolonged
contact.

o Storage: Store in a tightly closed container under an inert atmosphere (Argon/Nitrogen) at 2-
8°C. Causality: Prevents gradual oxidation of the amine and hygroscopic absorption of water
by the ether linkages.

Validated Synthetic Protocol

To synthesize 2-(2-methoxyethoxy)pyrimidin-4-amine, a Nucleophilic Aromatic Substitution
(SNAr) is the most efficient route. The protocol below is designed as a self-validating system,
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ensuring the chemist can verify success at each critical juncture.

Step-by-Step Methodology: SNAr Workflow

Preparation of the Nucleophile: Suspend Sodium Hydride (NaH, 60% dispersion in mineral
oil, 1.2 eq) in anhydrous Tetrahydrofuran (THF) at 0°C. Slowly add 2-methoxyethanol (1.2
eq) dropwise.

o Causality: NaH deprotonates the alcohol to form a highly reactive alkoxide.

o Validation Checkpoint: The reaction is self-validating via the visible evolution of hydrogen
gas (Hz2). Wait until bubbling ceases completely to ensure full alkoxide formation.

Substitution Reaction: Add a solution of 2-chloro-pyrimidin-4-amine (1.0 eq) in anhydrous
THF dropwise to the alkoxide mixture. Heat the reaction to 65°C (reflux) for 4-6 hours.

o Causality: The electron-deficient nature of the pyrimidine ring (enhanced by the
electronegative nitrogens) makes the C2 position highly susceptible to attack by the strong
alkoxide nucleophile.

Reaction Monitoring:

o Validation Checkpoint: Spot the reaction mixture on a silica TLC plate (Eluent: 5% MeOH
in Dichloromethane). The disappearance of the starting material (higher Rf) and the
appearance of a new, more polar spot (lower Rf due to the ether oxygens) confirms
conversion.

Workup and Isolation: Quench the reaction carefully with cold water to destroy unreacted
NaH. Extract the aqueous layer with Ethyl Acetate (3 x 20 mL). Wash the combined organic
layers with brine, dry over anhydrous Na=SOa4, and concentrate under reduced pressure.
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Synthetic workflow for 2-(2-Methoxyethoxy)pyrimidin-4-amine via SNAr and validation.
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Analytical Characterization

To guarantee scientific integrity, the isolated product must be subjected to rigorous analytical
validation.

e LC-MS (Liquid Chromatography-Mass Spectrometry): Expect a dominant pseudo-molecular
ion peak at m/z 170.1[M+H]* in positive electrospray ionization (ESI+) mode.

e 'H NMR (Proton Nuclear Magnetic Resonance, DMSO-d6):

o Pyrimidine Core: Look for two distinct doublets in the aromatic region (~6.2 ppm and ~7.9
ppm) corresponding to the protons at the C5 and C6 positions.

o Amine Group: A broad singlet integrating to 2H around 6.8-7.0 ppm (exchangeable with
D20).

o Ether Chain: Multiplets around 3.5-4.3 ppm integrating to 4H (the two CHz groups), and a
sharp singlet around 3.2 ppm integrating to 3H (the terminal methoxy -CHs).

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [2-(2-Methoxyethoxy)pyrimidin-4-amine: Comprehensive
Technical Guide and Safety Data Sheet]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b11768682/docs#2-2-methoxyethoxy-pyrimidin-4-
amine-comprehensive-technical-guide-and-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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